Cas no 70710-06-4 (Pyridinium, 2-methyl-1-octadecyl-, iodide)
70710-06-4 structure
Product Name:Pyridinium, 2-methyl-1-octadecyl-, iodide
CAS No:70710-06-4
MF:C24H44IN
MW:473.517339706421
CID:546800
PubChem ID:68904580
Update Time:2025-04-19
Pyridinium, 2-methyl-1-octadecyl-, iodide Chemical and Physical Properties
Names and Identifiers
-
- Pyridinium, 2-methyl-1-octadecyl-, iodide
- 2-methyl-1-octadecylpyridin-1-ium,iodide
- 2-METHYL-1-OCTADECYLPYRIDIN-1-IUM IODIDE
- 70710-06-4
- SCHEMBL4081108
- DTXSID50739217
-
- Inchi: 1S/C24H44N.HI/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19-22-25-23-20-18-21-24(25)2;/h18,20-21,23H,3-17,19,22H2,1-2H3;1H/q+1;/p-1
- InChI Key: ANAVKDKVQLBHCP-UHFFFAOYSA-M
- SMILES: [I-].[N+]1(C=CC=CC=1C)CCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 428.9071
- Monoisotopic Mass: 473.25185g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 26
- Rotatable Bond Count: 17
- Complexity: 263
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 3.9Ų
Experimental Properties
- PSA: 3.88
Pyridinium, 2-methyl-1-octadecyl-, iodide Related Literature
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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